(E,3R,6R)-6-[(1R,4E,7Ar)-4-[(2Z)-2-[(5S)-5-hydroxy-2-methylidenecyclohexylidene]ethylidene]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-1-yl]-2,3-dimethylhept-4-ene-1,2,3-triol
(E,3R,6R)-6-[(1R,4E,7Ar)-4-[(2Z)-2-[(5S)-5-hydroxy-2-methylidenecyclohexylidene]ethylidene]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-1-yl]-2,3-dimethylhept-4-ene-1,2,3-triol
Brand Name:
Vulcanchem
CAS No.:
123992-85-8
VCID:
VC0038320
InChI:
InChI=1S/C28H44O4/c1-19-8-11-23(30)17-22(19)10-9-21-7-6-15-26(3)24(12-13-25(21)26)20(2)14-16-27(4,31)28(5,32)18-29/h9-10,14,16,20,23-25,29-32H,1,6-8,11-13,15,17-18H2,2-5H3/b16-14+,21-9+,22-10-/t20-,23+,24-,25?,26-,27-,28?/m1/s1
SMILES:
CC(C=CC(C)(C(C)(CO)O)O)C1CCC2C1(CCCC2=CC=C3CC(CCC3=C)O)C
Molecular Formula:
C28H44O4
Molecular Weight:
444.6 g/mol
(E,3R,6R)-6-[(1R,4E,7Ar)-4-[(2Z)-2-[(5S)-5-hydroxy-2-methylidenecyclohexylidene]ethylidene]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-1-yl]-2,3-dimethylhept-4-ene-1,2,3-triol
CAS No.: 123992-85-8
Main Products
VCID: VC0038320
Molecular Formula: C28H44O4
Molecular Weight: 444.6 g/mol
![(E,3R,6R)-6-[(1R,4E,7Ar)-4-[(2Z)-2-[(5S)-5-hydroxy-2-methylidenecyclohexylidene]ethylidene]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-1-yl]-2,3-dimethylhept-4-ene-1,2,3-triol - 123992-85-8](/images/no_structure.jpg)
| CAS No. | 123992-85-8 |
|---|---|
| Product Name | (E,3R,6R)-6-[(1R,4E,7Ar)-4-[(2Z)-2-[(5S)-5-hydroxy-2-methylidenecyclohexylidene]ethylidene]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-1-yl]-2,3-dimethylhept-4-ene-1,2,3-triol |
| Molecular Formula | C28H44O4 |
| Molecular Weight | 444.6 g/mol |
| IUPAC Name | (E,3R,6R)-6-[(1R,4E,7aR)-4-[(2Z)-2-[(5S)-5-hydroxy-2-methylidenecyclohexylidene]ethylidene]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-1-yl]-2,3-dimethylhept-4-ene-1,2,3-triol |
| Standard InChI | InChI=1S/C28H44O4/c1-19-8-11-23(30)17-22(19)10-9-21-7-6-15-26(3)24(12-13-25(21)26)20(2)14-16-27(4,31)28(5,32)18-29/h9-10,14,16,20,23-25,29-32H,1,6-8,11-13,15,17-18H2,2-5H3/b16-14+,21-9+,22-10-/t20-,23+,24-,25?,26-,27-,28?/m1/s1 |
| Standard InChIKey | NIPBJAHEKKUHJP-JPAKPCPHSA-N |
| Isomeric SMILES | C[C@H](/C=C/[C@](C)(C(C)(CO)O)O)[C@H]1CCC\2[C@@]1(CCC/C2=C\C=C/3\C[C@H](CCC3=C)O)C |
| SMILES | CC(C=CC(C)(C(C)(CO)O)O)C1CCC2C1(CCCC2=CC=C3CC(CCC3=C)O)C |
| Canonical SMILES | CC(C=CC(C)(C(C)(CO)O)O)C1CCC2C1(CCCC2=CC=C3CC(CCC3=C)O)C |
| Synonyms | 24,25,26-(OH)3-vitamin d2 24,25,26-trihydroxyvitamin D2 |
| PubChem Compound | 6439162 |
| Last Modified | Nov 11 2021 |
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